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Compound of Interest

Compound Name: Gualamyecin

Cat. No.: B1243600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known biological activities of
Gualamycin, a novel natural product. The information is curated to be a valuable resource for
researchers and professionals involved in drug discovery and development, presenting
available quantitative data, experimental methodologies, and visual representations of
associated biological pathways.

Acaricidal Activity

Gualamycin was first identified as a potent acaricide, demonstrating significant efficacy against
mite populations, including those resistant to existing treatments.

. . Target
Compound Concentration  Activity . Reference
Organism
) 100% acaricidal Dicofol-sensitive
Gualamycin 250 pg/ml o _ [1]
activity mites
) 100% acaricidal Dicofol-resistant
Gualamycin 250 pg/mi o ) [1]
activity mites

A detailed experimental protocol for the acaricidal activity assay of Gualamycin is not explicitly
available in the provided search results. However, a general workflow can be inferred.
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General workflow for assessing acaricidal activity.

Other Biological Activities

Initial searches did not yield specific information on the antibacterial, antifungal, antiviral, or
anticancer activities of Gualamycin. The primary focus of the available literature is on its
discovery and acaricidal properties.[1][2] The structural components of Gualamycin, which
include a disaccharide and a pyrrolidine moiety, suggest potential for a broader range of
biological activities, but this remains to be experimentally verified.
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Further research is required to explore the full biological activity spectrum of Gualamycin.
Standard screening assays would be necessary to determine its potential efficacy in other
therapeutic areas.

The following diagram illustrates a hypothetical workflow for the comprehensive screening of
Gualamycin's biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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